Cas no 2107212-29-1 (2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile)

• Product Name: 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile
• CAS No: 2107212-29-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6329867
• PubChem ID: 165857151
• Update Time: 2025-10-24

2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile
• EN300-1773432
• 2-[6-(propan-2-yloxy)pyridin-2-yl]acetonitrile
• 2107212-29-1

• Inchi： 1S/C10H12N2O/c1-8(2)13-10-5-3-4-9(12-10)6-7-11/h3-5,8H,6H2,1-2H3
• InChI Key： XUJCBAMQOQGWHF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CC#N)N=1)C(C)C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9Ų

Additional information on 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile

Comprehensive Overview of 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile (CAS No. 2107212-29-1)

2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile (CAS No. 2107212-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a pyridine core substituted with an isopropoxy group, is a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science applications. Researchers are increasingly exploring its potential due to its reactivity and compatibility with modern coupling reactions.

The compound's molecular formula and structural features align with current trends in green chemistry and sustainable synthesis. As the industry shifts toward eco-friendly processes, 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile offers advantages in atom economy and reduced waste generation. Its pyridine moiety is particularly relevant for designing biodegradable materials and catalysts, addressing growing concerns about environmental impact. This has led to a surge in literature exploring its applications in CO2 reduction and renewable energy technologies.

From a pharmaceutical perspective, the nitrile functional group in 2107212-29-1 serves as a crucial pharmacophore in many bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antiviral agents, particularly against emerging pathogens. The compound's ability to participate in click chemistry reactions makes it valuable for proteolysis-targeting chimera (PROTAC) development, a hot topic in targeted protein degradation therapies. These applications respond to frequent search queries about next-generation therapeutics and precision medicine approaches.

Analytical characterization of 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. The compound's stability under various pH conditions has been investigated to meet regulatory requirements for Good Manufacturing Practice (GMP) compliance. These quality control aspects are critical for researchers searching for high-purity intermediates or reference standards in their workflows.

In material science, the π-conjugated system of the pyridine ring in 2107212-29-1 enables applications in organic electronics. Its derivatives show promise in OLED materials and organic photovoltaics, aligning with industry demands for improved energy efficiency. The compound's thermal stability and electron-transport properties make it suitable for designing flexible displays and wearable sensors - topics frequently searched in nanotechnology forums.

The synthetic versatility of 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile allows for diverse modifications at both the nitrile and pyridine positions. Recent patents demonstrate its utility in creating metal-organic frameworks (MOFs) for gas storage applications. This connects with trending searches about hydrogen storage materials and carbon capture technologies. The compound's ability to coordinate with transition metals also supports development of heterogeneous catalysts for sustainable chemical processes.

Safety assessments indicate that 2107212-29-1 requires standard laboratory precautions, with particular attention to its nitrile group. Proper handling procedures are essential, as with all fine chemicals. The compound's environmental fate and biodegradation pathways are currently under study to address regulatory requirements and ESG (Environmental, Social, and Governance) considerations in chemical manufacturing.

Market analysis shows growing demand for 2-6-(propan-2-yloxy)pyridin-2-ylacetonitrile across North America, Europe, and Asia-Pacific regions. This correlates with increased R&D investment in small molecule therapeutics and advanced materials. The compound's supply chain considerations, including scalable synthesis routes and quality control protocols, are frequently discussed in industry forums and scientific literature.

Future research directions for 2107212-29-1 include exploring its enantioselective transformations and applications in asymmetric catalysis. The compound's potential in chiral auxiliary design and stereoselective synthesis is particularly intriguing for pharmaceutical development. These aspects address common search queries about chiral building blocks and single-enantiomer drugs in medicinal chemistry.